1-((3-Fluorobenzyl)sulfonyl)-4-(2,2,2-trifluoroethyl)piperazine

• IUPAC Name: 1-[(3-fluorophenyl)methylsulfonyl]-4-(2,2,2-trifluoroethyl)piperazine
• InChI: InChI=1S/C13H16F4N2O2S/c14-12-3-1-2-11(8-12)9-22(20,21)19-6-4-18(5-7-19)10-13(15,16)17/h1-3,8H,4-7,9-10H2
• InChI Key: KYJOCGRXAQEHOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(F)(F)F)S(=O)(=O)CC2=CC(=CC=C2)F
• Molecular Formula: C13H16F4N2O2S
• Molecular Weight: 340.34 g/mol

Description

1-((3-Fluorobenzyl)sulfonyl)-4-(2,2,2-trifluoroethyl)piperazine is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as FSP or FSP-001 and is a member of the piperazine family of compounds.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Antibacterial Activities in Agriculture: Piperazine derivatives have demonstrated efficacy against plant pathogens like G. zeae, C. mandshurica, and F. oxysporum, showing potential as antibacterial agents in agricultural applications (Wu Qi, 2014).
• Antifungal Activity: Certain piperazine derivatives have shown moderate to good antifungal activity, distinguishing between different fungal species, indicating their potential in antifungal treatments (Sunil N Darandale et al., 2013).
• Bioactivities in Pharmaceutical Development: Piperazine derivatives are noted for their bioactivities, including cytotoxic/anticancer effects and carbonic anhydrase inhibitory effects, highlighting their potential in drug development (H. Gul et al., 2019).

Structural and Chemical Studies

• Molecular Structure Analysis: Studies have elucidated the molecular structure and intermolecular interactions of piperazine derivatives, providing insights into their chemical properties and potential applications in various fields (S. Sreenivasa et al., 2013).

Therapeutic Potential

• Cancer Treatment Applications: Piperazine derivatives have shown promising results in inhibiting human breast cancer cell proliferation, suggesting their potential in cancer treatment (C. Ananda Kumar et al., 2007).
• Neurological Disorder Imaging: Compounds like 1-(4-[18F]Fluorobenzyl)-4-[(tetrahydrofuran-2-yl)methyl]piperazine have been developed for imaging σ1 receptors in the brain, indicating their potential in studying and treating neurological disorders (Yingfang He et al., 2017).

Chemical Synthesis and Modification

• Synthesis for Radioligand Imaging: Synthesis techniques have been developed for creating piperazine derivatives that can be used as radioligands for receptor imaging, contributing to diagnostic imaging in medical applications (Tian Hai, 2002).